Cas no 1794798-79-0 ([(2-chloro-5-fluorophenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate)

• Product Name: [(2-chloro-5-fluorophenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate
• CAS No: 1794798-79-0
• MF: C₁₃H₈BrClFNO₄
• MW: 376.5623254776
• CID: 5323758
• Update Time: 2025-05-20

[(2-chloro-5-fluorophenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-((2-chloro-5-fluorophenyl)amino)-2-oxoethyl 5-bromofuran-2-carboxylate
• 2-[(2-chloro-5-fluorophenyl)amino]-2-oxoethyl 5-bromofuran-2-carboxylate
• STL194979
• [2-(2-chloro-5-fluoroanilino)-2-oxoethyl] 5-bromofuran-2-carboxylate
• [(2-chloro-5-fluorophenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate

• Inchi： 1S/C13H8BrClFNO4/c14-11-4-3-10(21-11)13(19)20-6-12(18)17-9-5-7(16)1-2-8(9)15/h1-5H,6H2,(H,17,18)
• InChI Key： PHXPQZJUJWZNCW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)OCC(NC2C=C(C=CC=2Cl)F)=O)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 400
• XLogP3: 3.8
• Topological Polar Surface Area: 68.5

Additional information on [(2-chloro-5-fluorophenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate

Introduction to [(2-chloro-5-fluorophenyl)carbamoyl)methyl 5-bromofuran-2-carboxylate] (CAS No. 1794798-79-0)

[(2-chloro-5-fluorophenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate, identified by its CAS number CAS No. 1794798-79-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural motifs, presents a promising platform for the development of novel therapeutic agents. The presence of both halogenated aromatic rings and a carbamate functional group makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of biologically active molecules.

The2-chloro-5-fluorophenyl moiety in the molecular structure contributes to the compound's potential pharmacological properties by introducing electronic and steric effects that can modulate receptor binding affinities. This specific substitution pattern is often employed in drug design to enhance metabolic stability and improve oral bioavailability. Thecarbamoyl group, on the other hand, serves as a key pharmacophore that can interact with various biological targets, including enzymes and receptors, thereby influencing cellular processes.

5-bromofuran-2-carboxylate, as the other significant component of the compound, brings additional functional diversity. The bromine atom can participate in further derivatization reactions, allowing chemists to tailor the molecule's properties for specific applications. The furan ring, with its oxygen-containing heterocycle, is known for its ability to engage in hydrogen bonding interactions, which can be crucial for drug-receptor binding. These structural features collectively make [(2-chloro-5-fluorophenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate a valuable building block in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. The structural complexity of [(2-chloro-5-fluorophenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate positions it as a candidate for such therapeutic interventions. For instance, studies have demonstrated that halogenated aromatic compounds can exhibit potent activity against kinases and other enzymes involved in tumor progression. The2-chloro-5-fluorophenyl moiety, in particular, has been shown to enhance binding affinity to certain protein targets due to its ability to form multiple hydrogen bonds and engage in π-stacking interactions.

Thecarbamoyl group has also been extensively studied for its role in modulating biological activity. In particular, carbamate-based compounds have shown promise as inhibitors of proteases and other enzymes implicated in disease pathways. The synthesis of derivatives of [(2-chloro-5-fluorophenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate has led to the discovery of several lead compounds with significant pharmacological potential. These findings highlight the importance of this compound as a scaffold for drug discovery efforts.

The utility of [(2-chloro-5-fluorophenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate extends beyond its role as an intermediate in synthetic chemistry. It has also been explored as a starting material for the development of novel materials with applications in biotechnology and nanotechnology. For example, researchers have investigated its potential use in designing smart polymers and hydrogels that can respond to environmental stimuli such as pH changes or temperature variations. The presence of both halogen atoms and functional groups like the carbamate and ester moieties allows for diverse chemical modifications, making it an attractive candidate for material science applications.

In conclusion, [(2-chloro-5-fluorophenyl)carbamoyl]methyl , with its CAS number CAS No. 1794798-79-0, represents a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it a valuable tool for developing new drugs targeting various diseases, as well as a versatile building block for innovative materials. As research continues to uncover new applications for this compound, its importance is likely to grow further within the scientific community.